Cas no 1260891-17-5 (3-3-chloro-4-(trifluoromethoxy)phenylazetidine)

• Product Name: 3-3-chloro-4-(trifluoromethoxy)phenylazetidine
• CAS No: 1260891-17-5
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 5901534
• PubChem ID: 122485858
• Update Time: 2025-05-19

3-3-chloro-4-(trifluoromethoxy)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(trifluoromethoxy)phenylazetidine
• EN300-1932948
• 1260891-17-5
• SCHEMBL18013304
• FMMLGAMVJUODMI-UHFFFAOYSA-N
• 3-[3-Chloro-4-(trifluoromethoxy)phenyl]azetidine

• Inchi： 1S/C10H9ClF3NO/c11-8-3-6(7-4-15-5-7)1-2-9(8)16-10(12,13)14/h1-3,7,15H,4-5H2
• InChI Key： FMMLGAMVJUODMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNC1)OC(F)(F)F

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-3-chloro-4-(trifluoromethoxy)phenylazetidine

Comprehensive Overview of 3-3-chloro-4-(trifluoromethoxy)phenylazetidine (CAS No. 1260891-17-5): Properties, Applications, and Industry Insights

The compound 3-3-chloro-4-(trifluoromethoxy)phenylazetidine (CAS No. 1260891-17-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and trifluoromethoxy substituent, make it a valuable intermediate for synthesizing bioactive compounds. This article delves into its chemical properties, potential applications, and relevance to current industry trends, addressing common queries such as "What is the role of azetidine in drug discovery?" and "How do trifluoromethoxy groups enhance molecular stability?".

Chemically, 3-3-chloro-4-(trifluoromethoxy)phenylazetidine belongs to the class of heterocyclic compounds, characterized by a four-membered azetidine ring fused with a phenyl group. The presence of both chloro and trifluoromethoxy substituents introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity. Researchers often highlight its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes or receptors involved in inflammatory and metabolic disorders. Searches like "azetidine derivatives in medicinal chemistry" reflect growing interest in this niche.

In the context of green chemistry and sustainable synthesis, CAS No. 1260891-17-5 aligns with efforts to develop eco-friendly methodologies. The trifluoromethoxy group, for instance, is known to improve metabolic stability in drug candidates—a topic frequently searched as "advantages of trifluoromethoxy in pharmaceuticals." Moreover, the compound's modular structure allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) for optimized bioactivity. This adaptability resonates with trends in fragment-based drug design and high-throughput screening.

From an industrial perspective, 3-3-chloro-4-(trifluoromethoxy)phenylazetidine is often discussed alongside custom synthesis and contract manufacturing services. Companies specializing in fine chemicals frequently list it as a catalog item, catering to R&D teams seeking tailored intermediates. Queries such as "where to buy CAS 1260891-17-5" or "suppliers of phenylazetidine derivatives" underscore its commercial demand. Regulatory compliance and purity standards (e.g., >98% HPLC) are also critical considerations for buyers, reflecting broader concerns about quality control in chemical procurement.

Emerging applications of this compound extend to material science, where its aromatic and heterocyclic components contribute to the development of advanced polymers or coatings. The chloro and trifluoromethoxy groups may impart flame retardancy or weather resistance, topics often explored under "functional group effects on material properties." Such interdisciplinary potential highlights the versatility of CAS No. 1260891-17-5, bridging gaps between chemistry, biology, and engineering.

In summary, 3-3-chloro-4-(trifluoromethoxy)phenylazetidine represents a compelling case study in modern chemical innovation. Its relevance to drug discovery, sustainable chemistry, and material design positions it as a compound of enduring interest. By addressing frequently searched terms like "azetidine synthesis protocols" and "trifluoromethoxy applications," this overview aims to provide a holistic resource for researchers and industry professionals alike.